Cas no 1922870-77-6 (TERT-BUTYL 9H-PURINE-6-CARBOXYLATE)

• Product Name: TERT-BUTYL 9H-PURINE-6-CARBOXYLATE
• CAS No: 1922870-77-6
• MF: C₁₀H₁₂N₄O₂
• MW: 220.22788143158
• CID: 6442452
• Update Time: 2026-03-11

TERT-BUTYL 9H-PURINE-6-CARBOXYLATE Chemical and Physical Properties

Names and Identifiers

• TERT-BUTYL 9H-PURINE-6-CARBOXYLATE
• 9H-Purine-6-carboxylic acid, 1,1-dimethylethyl ester

• MDL： MFCD27992047
• Inchi： 1S/C10H12N4O2/c1-10(2,3)16-9(15)7-6-8(13-4-11-6)14-5-12-7/h4-5H,1-3H3,(H,11,12,13,14)
• InChI Key： LJFWEXGFQYHEKB-UHFFFAOYSA-N
• SMILES： N1C2C(=NC=NC=2C(OC(C)(C)C)=O)NC=1

Experimental Properties

• Density: 1.303±0.06 g/cm3(Predicted)
• Boiling Point: 435.4±25.0 °C(Predicted)
• pka: 8.11±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives

Additional information on TERT-BUTYL 9H-PURINE-6-CARBOXYLATE

Introduction to TERT-BUTYL 9H-PURINE-6-CARBOXYLATE (CAS No: 1922870-77-6)

TERT-BUTYL 9H-PURINE-6-CARBOXYLATE, with the chemical identifier CAS No 1922870-77-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the purine derivatives family, a class of molecules known for their diverse biological activities and therapeutic potential. The presence of a tert-butyl carboxylate moiety in its structure not only contributes to its unique physicochemical properties but also opens up avenues for further functionalization and derivatization, making it a valuable intermediate in the synthesis of more complex pharmacophores.

The TERT-BUTYL 9H-PURINE-6-CARBOXYLATE molecule exhibits a rigid bicyclic framework, characteristic of purine derivatives, which is essential for its interaction with biological targets. The 9H-purine core is a well-known scaffold in nucleoside analogs, many of which have been successfully developed into drugs targeting viral infections, cancer, and other diseases. The introduction of the tert-butyl group at the 6-position and the carboxylate functionality at the 6-carbon atom introduces steric hindrance and charged moieties, respectively, which can modulate the compound's solubility, reactivity, and binding affinity to biological receptors.

Recent advancements in medicinal chemistry have highlighted the importance of purine derivatives in drug discovery. For instance, modifications at the 6-position of the purine ring have been extensively studied to enhance metabolic stability and improve pharmacokinetic profiles. The TERT-BUTYL 9H-PURINE-6-CARBOXYLATE structure provides a promising platform for such modifications. Researchers have been exploring its potential as a precursor in the synthesis of novel antiviral agents, particularly against RNA viruses, where precise functionalization at key positions can lead to enhanced efficacy and reduced side effects.

One of the most compelling aspects of TERT-BUTYL 9H-PURINE-6-CARBOXYLATE is its utility as a building block in combinatorial chemistry and library synthesis. The combination of its reactive sites—the tert-butyl group and the carboxylate—allows for selective functionalization via various chemical transformations such as esterification, amidation, or coupling reactions. This flexibility has enabled scientists to generate large libraries of derivatives with tailored properties for high-throughput screening (HTS) campaigns. Such libraries are instrumental in identifying lead compounds for further optimization.

In addition to its synthetic utility, TERT-BUTYL 9H-PURINE-6-CARBOXYLATE has shown promise in preclinical studies as an inhibitor of specific enzymes involved in cancer metabolism. Purine-based inhibitors have been investigated for their ability to disrupt nucleotide biosynthesis pathways in tumor cells. The bulky tert-butyl group at the 6-position may enhance binding interactions with target enzymes by introducing steric constraints that improve enzyme inhibition. Preliminary studies suggest that derivatives of this compound exhibit significant cytotoxic effects on certain cancer cell lines while maintaining acceptable safety margins.

The pharmacological activity of TERT-BUTYL 9H-PURINE-6-CARBOXYLATE is further enhanced by its solubility characteristics. The carboxylate group contributes to water solubility, which is crucial for drug formulation and bioavailability. This balance between lipophilicity and hydrophilicity allows the compound to traverse biological membranes effectively while remaining soluble in aqueous environments within the body. Such properties are often sought after in drug candidates aiming for systemic delivery.

From a synthetic chemistry perspective, TERT-BUTYL 9H-PURINE-6-CARBOXYLATE serves as an excellent example of how structural modifications can influence molecular behavior. The tert-butyl group not only provides steric bulk but also serves as an anchor point for further derivatization via cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecular architectures required for advanced drug candidates. Similarly, the carboxylate functionality can be transformed into other polar groups like amides or esters, expanding its utility in medicinal chemistry applications.

The versatility of TERT-BUTYL 9H-PURINE-6-CARBOXYLATE extends to its role as an intermediate in agrochemical research. Purine derivatives have been explored for their potential as antimicrobial agents and plant growth regulators. By leveraging its unique structural features, chemists can design molecules that interact selectively with biological targets in plants or pathogens without harming beneficial organisms. This aligns with the growing demand for sustainable agrochemical solutions that minimize environmental impact.

In conclusion,TERT-BUTYL 9H-PURINE-6-CARBOXYLATE (CAS No: 1922870-77-6) represents a multifaceted compound with broad applications across pharmaceuticals, agrochemicals, and materials science. Its structural features—combining a purine core with a tert-butyl group and a carboxylate moiety—endow it with unique chemical properties that make it an invaluable building block for drug discovery and synthetic chemistry endeavors. As research continues to uncover new therapeutic targets and synthetic methodologies,TERT-BUTYL 9H-PURINE-6-CARBOXYLATE is poised to play an increasingly significant role in developing next-generation therapeutics and functional materials.